Cas no 866843-19-8 (3-(benzenesulfonyl)-6-ethyl-4-(4-ethylpiperazin-1-yl)quinoline)

• Product Name: 3-(benzenesulfonyl)-6-ethyl-4-(4-ethylpiperazin-1-yl)quinoline
• CAS No: 866843-19-8
• MF: C₂₃H₂₇N₃O₂S
• MW: 409.544384241104
• CID: 6058994
• PubChem ID: 5640202
• Update Time: 2025-10-30

3-(benzenesulfonyl)-6-ethyl-4-(4-ethylpiperazin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-6-ethyl-4-(4-ethylpiperazin-1-yl)quinoline
• Quinoline, 6-ethyl-4-(4-ethyl-1-piperazinyl)-3-(phenylsulfonyl)-
• CCG-138123
• SCHEMBL8238173
• 866843-19-8
• AKOS001858493
• F1605-0842

• Inchi： 1S/C23H27N3O2S/c1-3-18-10-11-21-20(16-18)23(26-14-12-25(4-2)13-15-26)22(17-24-21)29(27,28)19-8-6-5-7-9-19/h5-11,16-17H,3-4,12-15H2,1-2H3
• InChI Key： YNWQJJOWEFOMPT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(CC)=CC=2)C(N2CCN(CC)CC2)=C(S(C2=CC=CC=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 409.18239829g/mol
• Monoisotopic Mass: 409.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 604.7±55.0 °C(Predicted)
• pka: 7.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-(benzenesulfonyl)-6-ethyl-4-(4-ethylpiperazin-1-yl)quinoline

Introduction to 3-(benzenesulfonyl)-6-ethyl-4-(4-ethylpiperazin-1-yl)quinoline (CAS No. 866843-19-8) in Modern Chemical and Pharmaceutical Research

The compound 3-(benzenesulfonyl)-6-ethyl-4-(4-ethylpiperazin-1-yl)quinoline, identified by its CAS number 866843-19-8, represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic derivative has garnered considerable attention due to its structural complexity and potential therapeutic applications. The molecular framework of this compound integrates a quinoline core, functionalized with a benzenesulfonyl group at the 3-position, an ethyl substituent at the 6-position, and a 4-ethylpiperazine moiety at the 4-position. Such a configuration not only imparts unique physicochemical properties but also opens up avenues for diverse biological activities.

Quinoline derivatives have long been recognized for their pharmacological significance, with numerous analogs exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of sulfonyl and piperazine groups into the quinoline scaffold enhances the compound's interactability with biological targets, thereby modulating its pharmacological profile. Specifically, the benzenesulfonyl group is known to contribute to hydrogen bonding interactions, improving binding affinity to protein targets, while the 4-ethylpiperazine moiety is frequently employed to enhance solubility and metabolic stability. The ethyl substituents at the 6-position further fine-tune the electronic distribution of the molecule, influencing its reactivity and bioavailability.

Recent studies have highlighted the importance of quinoline-based compounds in addressing emerging therapeutic challenges. For instance, modifications to the quinoline core have led to the discovery of novel agents targeting resistant strains of pathogens. The structural features of 3-(benzenesulfonyl)-6-ethyl-4-(4-ethylpiperazin-1-yl)quinoline align well with these trends, positioning it as a promising candidate for further investigation. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in cancer cell proliferation and as a modulator of neurotransmitter systems.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include Suzuki-Miyaura cross-coupling for introducing the benzenesulfonyl group, nucleophilic substitution for incorporating the ethyl substituents, and reductive amination for attaching the 4-ethylpiperazine moiety. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, reducing waste generation and energy consumption.

In vitro studies have begun to elucidate the biological activity of 3-(benzenesulfonyl)-6-ethyl-4-(4-ethylpiperazin-1-yl)quinoline. Initial assays suggest that it exhibits inhibitory effects on certain kinases associated with tumor growth and metastasis. The quinoline core interacts with ATP-binding pockets in these enzymes, disrupting their function. Additionally, preliminary data indicate that the compound may influence neurotransmitter release by modulating receptor activity in central nervous system pathways. These findings are particularly intriguing given the increasing demand for therapeutics targeting neurological disorders.

The pharmacokinetic profile of this compound is another area of active investigation. Computational modeling has been employed to predict its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of both polar (sulfonyl group) and non-polar (quinoline core) regions suggests moderate solubility in both aqueous and lipid environments, which could enhance its bioavailability across biological membranes. Metabolic stability studies indicate that the compound undergoes degradation via cytochrome P450-mediated pathways, similar to many quinoline derivatives.

Future research directions include optimizing synthetic methodologies for scalable production and conducting preclinical trials to evaluate its safety and efficacy in animal models. Collaborative efforts between synthetic chemists and biologists will be crucial in deciphering its mechanism of action at a molecular level. Furthermore, exploring structure-activity relationships (SARs) through systematic modifications will provide insights into enhancing its therapeutic potential.

The broader implications of this research extend beyond individual compounds to advance our understanding of quinoline chemistry as a whole. By leveraging computational tools alongside experimental approaches, scientists can accelerate the discovery pipeline for novel bioactive molecules. The case of 3-(benzenesulfonyl)-6-ethyl-4-(4-ethylpiperazin-1-yl)quinoline exemplifies how strategic molecular design can yield compounds with significant therapeutic promise.